Cas no 81585-72-0 (Ethanone, 1-(4-bromophenyl)-2-iodo-)

• Product name: Ethanone, 1-(4-bromophenyl)-2-iodo-
• CAS No: 81585-72-0
• MF: C₈H₆BrIO
• MW: 324.941113948822
• CID: 703667
• PubChem ID: 10236721

Ethanone, 1-(4-bromophenyl)-2-iodo- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4-bromophenyl)-2-iodo-
• 1-(4-bromophenyl)-2-iodoethanone
• SCHEMBL6788006
• CHEMBL1801611
• BDBM50347508
• 81585-72-0
• DTXSID30437062
• PD136231

• Inchi： InChI=1S/C8H6BrIO/c9-7-3-1-6(2-4-7)8(11)5-10/h1-4H,5H2
• InChI Key： RNUBOFBGXIQXKN-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C(=O)CI)Br

Computed Properties

• Exact Mass: 323.86467g/mol
• Monoisotopic Mass: 323.86467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 3.1